Cas no 648436-30-0 (Benzoic acid, 3-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester)

• Product Name: Benzoic acid, 3-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester
• CAS No: 648436-30-0
• MF: C₂₂H₂₀O₂S
• MW: 348.458004951477
• CID: 414480
• PubChem ID: 71378349
• Update Time: 2025-04-19

Benzoic acid, 3-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester
• methyl 3-(4,5-dimethyl-2-phenylphenyl)sulfanylbenzoate
• Methyl 3-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)sulfanyl]benzoate
• 648436-30-0
• DTXSID90800970

• Inchi： 1S/C22H20O2S/c1-15-12-20(17-8-5-4-6-9-17)21(13-16(15)2)25-19-11-7-10-18(14-19)22(23)24-3/h4-14H,1-3H3
• InChI Key： QPSYEHKREXTLET-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OC)C=1)C1=CC(C)=C(C)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.11840105g/mol
• Monoisotopic Mass: 348.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 51.6Ų